Leupeptin hemisulfate monohydrate

• CAS: 1082207-96-2

Core Science & Biosynthesis

Leupeptin hemisulfate monohydrate molecular weight and chemical structure

This guide provides an in-depth exploration of leupeptin hemisulfate monohydrate, a widely utilized protease inhibitor in research and drug development. We will delve into its fundamental chemical properties, elucidate its mechanism of action, and provide practical, field-proven protocols for its application in the laboratory.

Introduction: The Guardian of Cellular Proteins

In the intricate landscape of cellular biology, the study of proteins is paramount. However, upon cell lysis, the very subjects of our investigation are immediately threatened by a host of endogenous proteases released from cellular compartments. Leupeptin, a naturally occurring tripeptide produced by various species of actinomycetes, serves as a crucial guardian in this context.[1][2] It is a reversible, competitive inhibitor of a broad spectrum of serine and cysteine proteases, making it an indispensable component of lysis buffers and experimental protocols aimed at preserving protein integrity.[3][4] This guide will focus on the commercially available and widely used form, leupeptin hemisulfate monohydrate.

Physicochemical Properties: Understanding the Molecule

A thorough understanding of a reagent's chemical and physical characteristics is fundamental to its effective application.

Chemical Structure and Molecular Formula

Leupeptin is a tripeptide with the sequence N-acetyl-L-leucyl-L-leucyl-L-argininal.[2][5] The presence of an aldehyde group at the C-terminus of the argininal residue is a key structural feature responsible for its inhibitory activity. The compound is commonly supplied as a hemisulfate salt, which may also be hydrated.

The chemical formula for leupeptin hemisulfate is C20H38N6O4 • 1/2H2SO4.[3][6]

Below is a two-dimensional representation of the chemical structure of leupeptin.

Caption: Simplified workflow of Leupeptin's inhibitory mechanism.

Leupeptin exhibits potent inhibition against a range of proteases, including trypsin, plasmin, papain, cathepsin B, and calpain. [7]However, it is important to note that it does not effectively inhibit chymotrypsin, elastase, renin, or pepsin. [7]

Applications in Research: Practical Protocols and Considerations

The primary application of leupeptin in a research setting is as a component of protease inhibitor cocktails, which are added to lysis buffers to prevent the degradation of proteins of interest during and after cell extraction.

Preparation and Storage of Leupeptin Stock Solutions

For optimal performance and longevity, proper preparation and storage of leupeptin stock solutions are crucial.

Protocol: Preparation of a 10 mM Leupeptin Stock Solution

• Weighing: Accurately weigh out 4.76 mg of leupeptin hemisulfate (assuming a molecular weight of 475.59 g/mol ).

• Dissolving: Dissolve the powder in 1 mL of sterile, deionized water or a suitable buffer such as PBS. [8]Ensure complete dissolution by gentle vortexing.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in microcentrifuge tubes. This minimizes freeze-thaw cycles, which can lead to degradation of the peptide.

• Storage: Store the aliquots at -20°C. Under these conditions, the stock solution is stable for up to 6 months. [5]A solution stored at 4°C is generally stable for about one week. [5]

Use in Cell Lysis for Protein Extraction

The following is a general protocol for the lysis of cultured mammalian cells. The optimal conditions may vary depending on the cell type and the specific protein of interest.

Protocol: Cell Lysis with Leupeptin-Containing Buffer

• Prepare Lysis Buffer: Prepare a suitable lysis buffer (e.g., RIPA buffer, Triton X-100-based buffer) on ice. Immediately before use, add leupeptin to a final working concentration of 1-10 µM (typically a 1:1000 to 1:100 dilution of a 10 mM stock). [2][8]It is highly recommended to use a cocktail of protease inhibitors targeting different classes of proteases.

• Cell Harvesting: For adherent cells, wash the cell monolayer with ice-cold PBS. [6][9]For suspension cells, pellet the cells by centrifugation and wash with ice-cold PBS. [9]3. Lysis: Add the ice-cold lysis buffer containing leupeptin and other inhibitors to the cells. [6]For adherent cells, scrape the cells from the culture dish. For suspension cells, resuspend the cell pellet in the lysis buffer.

• Incubation: Incubate the cell lysate on ice for 30 minutes with periodic vortexing to ensure complete lysis. [6]5. Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15-20 minutes at 4°C to pellet cellular debris. [6]6. Supernatant Collection: Carefully transfer the supernatant, which contains the soluble proteins, to a pre-chilled tube. This lysate is now ready for downstream applications such as protein quantification, Western blotting, or immunoprecipitation.

Caption: General workflow for cell lysis using a leupeptin-containing buffer.

Application in Immunoprecipitation

Leupeptin is also a critical component in immunoprecipitation (IP) protocols, where it prevents the degradation of both the target antigen and the antibody-protein complexes.

Protocol: Immunoprecipitation with Leupeptin

• Prepare IP Lysis Buffer: Use a lysis buffer similar to the one described for protein extraction, ensuring the inclusion of leupeptin at a final concentration of 1-10 µg/mL. [1]2. Prepare Cell Lysate: Prepare the cell lysate as described in the previous section.

• Pre-clearing (Optional but Recommended): To reduce non-specific binding, incubate the lysate with protein A/G beads for 30-60 minutes at 4°C. Pellet the beads and transfer the supernatant to a new tube.

• Antibody Incubation: Add the primary antibody specific to your protein of interest to the pre-cleared lysate. Incubate for 1-4 hours or overnight at 4°C with gentle rotation.

• Immune Complex Capture: Add protein A/G beads to the lysate-antibody mixture and incubate for an additional 1-2 hours at 4°C with gentle rotation to capture the antibody-antigen complexes.

• Washing: Pellet the beads by centrifugation and wash them several times with ice-cold IP wash buffer (a less stringent version of the lysis buffer, also containing leupeptin) to remove non-specifically bound proteins.

• Elution: Elute the immunoprecipitated proteins from the beads using an appropriate elution buffer (e.g., low pH buffer or SDS-PAGE sample buffer). The eluted proteins are now ready for analysis by Western blotting or other methods.

Conclusion: An Essential Tool for Protein Research

Leupeptin hemisulfate monohydrate is a powerful and versatile tool for any researcher working with proteins. Its well-characterized chemical properties and its effective, reversible inhibition of a broad range of proteases make it an essential component for preserving the integrity of cellular samples. By understanding its mechanism of action and following established protocols for its use, scientists can ensure the reliability and reproducibility of their experimental results, ultimately advancing our understanding of the complex world of proteomics.

References

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• Western Blot Sample Preparation Protocol: Lysis, Inhibitors & Prep for Gel Loading. (n.d.). Bio-Techne. Retrieved from [Link]

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• Immunoprecipitation (IP) and ubiquitination assays. (n.d.). Bio-protocol. Retrieved from [Link]

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Technical Whitepaper: Specificity and Inhibition Spectrum of Leupeptin Hemisulfate Monohydrate

Executive Summary

Leupeptin hemisulfate monohydrate (N-acetyl-L-leucyl-L-leucyl-L-argininal) is a naturally occurring tripeptide aldehyde originally isolated from Streptomyces actinomycetes[1],[2]. In modern molecular biology and drug development, it serves as an indispensable, broad-spectrum, reversible inhibitor of serine and cysteine proteases[3]. This whitepaper explores the mechanistic causality behind leupeptin's specificity, quantifies its inhibition spectrum, and establishes a self-validating protocol for its application in preserving protein architecture during cellular extraction.

Mechanistic Causality: The Transition State Analog

The potency of leupeptin lies in its structural mimicry of the transition state of peptide bond hydrolysis[1],[2]. The C-terminal argininal provides a highly reactive electrophilic aldehyde group. The mechanism of inhibition diverges slightly based on the target protease class:

• Serine Proteases (e.g., Trypsin, Plasmin): The active site features a catalytic triad where a serine residue acts as a nucleophile. The hydroxyl (-OH) group of this serine attacks the aldehyde carbon of leupeptin, forming a reversible, covalent hemiacetal adduct [1],[3].

• Cysteine Proteases (e.g., Papain, Cathepsin B): The active site utilizes a cysteine sulfhydryl (-SH) group as the primary nucleophile. This sulfur atom attacks the leupeptin aldehyde, forming a reversible, covalent thiohemiacetal adduct [1],[3].

Mechanism of leupeptin inhibition via hemiacetal and thiohemiacetal adduct formation.

The Logic of Exclusion: Why Leupeptin is Not Universal

While leupeptin is a broad-spectrum inhibitor, it is highly specific within its operational domains. It does not inhibit aspartic proteases (like pepsin or cathepsin D) or metalloproteases[3].

• Causality for Aspartic Protease Evasion: Aspartic proteases utilize two aspartate residues to activate a water molecule for hydrolysis, lacking the direct, strong nucleophilic amino acid side chain required to attack leupeptin's aldehyde group[4].

• Causality for Chymotrypsin Evasion: Although chymotrypsin is a serine protease, its S1 specificity pocket is highly hydrophobic, evolved to accommodate bulky aromatic residues (e.g., Phenylalanine, Tryptophan). Leupeptin possesses a positively charged Arginine at the P1 position, resulting in severe steric and electrostatic repulsion that prevents binding[2],[3].

Inhibition Spectrum and Specificity Profile

Leupeptin exhibits tight-binding kinetics, often operating in the low nanomolar range for its primary targets. The table below synthesizes the quantitative inhibition constants ( Ki​ ) and half-maximal inhibitory concentrations ( IC50​ ) across various proteases.

Target Protease	Protease Class	Inhibition Constant ( Ki​ ) / IC50​	Reference
Plasmin	Serine	Ki​ = 3.4 nM	[2]
Trypsin	Serine	Ki​ = 3.5 nM	[2]
Cathepsin B	Cysteine	Ki​ = 4.1 - 6.0 nM	[2],[5]
Calpain	Cysteine	Ki​ = 10 nM	[5]
Kallikrein	Serine	Ki​ = 19 μM	[5]
SARS-CoV-2 Mpro	Cysteine	IC50​ = 127.2 μM	[6]

Note: Leupeptin is routinely deployed at working concentrations between 10 μM and 100 μM to ensure complete saturation of target enzymes in complex biological matrices[3],[7].

Self-Validating Experimental Protocols

To maintain E-E-A-T standards, a protocol must not only dictate actions but also embed internal quality controls. The following workflow details the preparation of leupeptin hemisulfate and includes a self-validating step to verify reagent integrity before committing precious biological samples.

Phase 1: Reagent Preparation and Storage

• Stock Formulation (10 mM): Weigh 4.76 mg of Leupeptin Hemisulfate (MW: 475.59 g/mol )[3] and dissolve it in 1 mL of sterile, nuclease-free ddH2​O .

  • Causality: While leupeptin is soluble in methanol and DMSO, water is the superior solvent for live-cell or downstream functional assays because it completely eliminates solvent-induced cytotoxicity and unintended protein denaturation[8],[9].

• Aliquot and Freeze: Divide the 10 mM stock into 50 μL single-use aliquots and store immediately at -20°C[7].

  • Causality: In aqueous environments, aldehydes exist in equilibrium with their hydrated forms. Repeated freeze-thaw cycles accelerate the oxidation of the active aldehyde into an inactive carboxylic acid[1]. Single-use aliquots prevent this degradation.

Phase 2: Application and System Validation

• Lysis Integration: Dilute the stock 1:100 to 1:1000 directly into your lysis buffer to achieve a final working concentration of 10 - 100 μM[3],[7].

  • Causality: Cellular proteases are largely sequestered within lysosomes. Mechanical or chemical lysis ruptures these compartments, releasing proteases into the bulk extract. Leupeptin must be present in the buffer prior to disruption to instantly neutralize proteases upon contact, preventing target protein degradation[2].

• The Self-Validating Control (Fluorogenic Assay): Before processing critical samples, spike a fraction of your leupeptin-treated buffer with a known active protease (e.g., Cathepsin B) and a specific fluorogenic substrate like Z-Arg-Arg-AMC[5].

  • Causality: If the leupeptin stock is fully active, cleavage of Z-Arg-Arg-AMC will be halted, resulting in baseline fluorescence. A spike in fluorescence indicates that the leupeptin stock has oxidized and degraded. This internal validation prevents the catastrophic loss of downstream analytical targets.

Self-validating workflow for leupeptin stock preparation, application, and verification.

Advanced Applications: From Autophagy to Virology

Beyond routine protein extraction, leupeptin's specific inhibition profile has positioned it at the forefront of advanced research:

• Autophagic Flux Quantification: Because leupeptin potently inhibits lysosomal cysteine proteases (Cathepsins B, H, and L), it is used to block the final degradation step of autophagy[7],[10]. This allows researchers to measure the accumulation of LC3-II, providing an accurate quantification of autophagic flux rather than mere steady-state autophagosome levels.

• Antiviral Drug Development: Recent structural and biochemical studies have identified leupeptin as an inhibitor of the SARS-CoV-2 Main Protease (Mpro), a cysteine protease critical for viral replication. Leupeptin demonstrated an IC50​ of 127.2 μM against Mpro in vitro and successfully reduced viral RNA levels in Vero cells[6],[10].

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An In-depth Technical Guide to the Inhibition of Serine and Cysteine Proteases by Leupeptin Hemisulfate Monohydrate

Executive Summary

Leupeptin, a naturally occurring peptide aldehyde, is a potent, reversible inhibitor of both serine and cysteine proteases. Its utility in research and drug development stems from its specific mechanism of action, which involves the formation of a covalent but reversible adduct with the catalytic residue in the enzyme's active site. This guide provides a detailed examination of the chemical biology of leupeptin, elucidating its molecular interactions with target proteases. We will explore the structural basis for its inhibitory activity, delve into the kinetics of tight-binding inhibition, and provide robust, field-proven protocols for characterizing its effects in a laboratory setting. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this critical research tool.

Introduction to Leupeptin and its Targets

Proteases are essential enzymes that catalyze the cleavage of peptide bonds in proteins, a process fundamental to countless physiological and pathological events. They are broadly classified based on the key catalytic residue in their active site. This guide focuses on two major classes:

• Serine Proteases: These enzymes, including trypsin, plasmin, and kallikrein, utilize a highly reactive serine residue as the primary nucleophile for catalysis. They are characterized by a "catalytic triad" typically composed of serine, histidine, and aspartate.

• Cysteine (Thiol) Proteases: This class, which includes papain, calpain, and cathepsins, employs a cysteine residue's sulfhydryl group for the nucleophilic attack on the peptide bond.[1]

Uncontrolled protease activity can lead to significant cellular damage and is implicated in numerous diseases. Consequently, protease inhibitors are vital tools for both studying protein function and developing therapeutic agents.[2] Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal), a metabolite isolated from various species of Actinomycetes, is one of the most widely used broad-spectrum inhibitors, targeting enzymes from both of these critical classes.[2][3][4]

The Core of Inhibition: Chemical Structure and the Aldehyde Warhead

Leupeptin's inhibitory power is intrinsically linked to its unique chemical structure. It is a tripeptide derivative (Ac-Leu-Leu-Arg) where the C-terminal carboxyl group is replaced by an aldehyde function (-CHO).[4] This terminal aldehyde is the "warhead" responsible for its activity.[3][5] The peptide sequence, particularly the P1 arginine, provides the specificity, guiding the inhibitor to the active sites of proteases that preferentially cleave after basic residues, such as trypsin and trypsin-like enzymes.[3][6][7]

The C-terminal argininal is absolutely essential for function; its oxidation to a carboxylate or reduction to an alcohol significantly diminishes or abolishes inhibitory potency.[3][5] In solution, the commercially available form is typically leupeptin hemisulfate monohydrate, a stable salt.[8]

Mechanism of Serine Protease Inhibition: Formation of a Hemiacetal Adduct

The canonical mechanism of serine protease inhibition by leupeptin involves a direct, nucleophilic attack by the active site serine on the inhibitor's aldehyde group.

• Binding: Leupeptin's arginyl side chain is recognized by the S1 specificity pocket of the protease (e.g., the aspartate residue in trypsin's S1 pocket), docking the inhibitor into the active site.

• Nucleophilic Attack: The hydroxyl group of the catalytic serine (e.g., Ser-195 in trypsin) attacks the electrophilic carbon of leupeptin's aldehyde.[9]

• Covalent Adduct Formation: This attack results in the formation of a stable, covalent, yet reversible, tetrahedral hemiacetal adduct.[9][10]

• Stabilization: The transition state is stabilized by the "oxyanion hole," a region of the active site that forms hydrogen bonds with the negatively charged oxygen atom of the tetrahedral intermediate.[10][11][12] The nearby histidine residue of the catalytic triad facilitates this process by acting as a general base.[9]

This two-step process—initial binding followed by covalent modification—is characteristic of a slow, tight-binding inhibitor.[9]

Caption: Leupeptin inhibition of a serine protease via covalent hemiacetal formation.

Mechanism of Cysteine Protease Inhibition: Formation of a Hemithioacetal Adduct

The inhibitory mechanism against cysteine proteases is analogous to that for serine proteases, but with the active site cysteine playing the lead role.

• Binding: Leupeptin binds to the active site cleft, with its peptide backbone forming hydrogen bonds with the enzyme.[1]

• Nucleophilic Attack: The sulfhydryl group of the catalytic cysteine (e.g., Cys-25 in papain), activated by an adjacent histidine residue, performs a nucleophilic attack on the aldehyde carbon of leupeptin.[1][13]

• Covalent Adduct Formation: This reaction forms a covalent, tetrahedral hemithioacetal.[13][14]

• Stabilization: As with serine proteases, the oxyanion hole, composed of backbone amides (e.g., from Gln-19 and Cys-25 in papain), stabilizes the negatively charged oxygen of the intermediate through hydrogen bonding.[13][14]

X-ray crystallography studies of a papain-leupeptin complex have directly confirmed this covalent hemithioacetal linkage and the tetrahedral coordination of the target carbon atom.[13][14]

Caption: Leupeptin inhibition of a cysteine protease via covalent hemithioacetal formation.

Quantitative Analysis: Inhibition Constants and Specificity

Leupeptin is a reversible, competitive inhibitor.[4] For many enzymes, it exhibits "tight-binding" kinetics, meaning its inhibition constant (Ki) is in the same range as the enzyme concentration used in the assay.[3][15] This strong interaction is reflected in its low nanomolar to micromolar Ki values for a range of proteases.

Expertise in Action: It is crucial to distinguish between IC50 and Ki. The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is dependent on experimental conditions, particularly substrate concentration. The Ki value is a true measure of the inhibitor's binding affinity. For a competitive inhibitor, the relationship can be described by the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km).

The table below summarizes the inhibitory activity of leupeptin against several common proteases. Note that it does not effectively inhibit enzymes like α-chymotrypsin or thrombin, highlighting the importance of its P1 arginine for specificity.[4][16]

Enzyme	Enzyme Class	Reported Ki or IC50	Source
Trypsin	Serine Protease	Ki = 3.5 nM - 35 nM	[4][17][18]
Plasmin	Serine Protease	Ki = 3.4 nM - 3.4 µM	[4][17][18]
Kallikrein	Serine Protease	Ki = 19 µM	[18]
Cathepsin B	Cysteine Protease	Ki = 4.1 nM - 6 nM	[4][15][18][19]
Calpain	Cysteine Protease	Ki = 10 nM	[18][19]
Papain	Cysteine Protease	Inhibited	[16]
SARS-CoV-2 Mpro	Cysteine Protease	IC50 = 127.2 µM	[20]
α-Chymotrypsin	Serine Protease	Not Inhibited	[4][16]
Thrombin	Serine Protease	Not Inhibited	[4][16]

Field-Proven Methodologies: A Protocol for Characterizing Leupeptin Inhibition

This section provides a detailed, self-validating protocol for determining the inhibitory potency (IC50) of leupeptin against a model serine protease, trypsin, using a chromogenic substrate.

Causality Behind Experimental Choices:

• Buffer Choice: A buffer at pH 7.5-8.2 is used because this is the optimal pH range for trypsin activity and ensures the catalytic histidine is appropriately protonated for efficient catalysis.[9]

• Substrate Choice: Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPA) is an excellent substrate because it mimics the natural cleavage preference of trypsin (after arginine) and produces a yellow product (p-nitroaniline) that can be easily measured spectrophotometrically at 410 nm.[3]

• Pre-incubation: Pre-incubating the enzyme with the inhibitor before adding the substrate allows the enzyme-inhibitor binding to reach equilibrium. This is critical for obtaining accurate and reproducible data, especially for tight-binding inhibitors where the kon may be slow.[15]

Protocol: Determination of Leupeptin IC50 against Trypsin

1. Materials & Reagents:

• Leupeptin Hemisulfate Monohydrate (e.g., Sigma-Aldrich, L8511)

• Trypsin from bovine pancreas (e.g., Sigma-Aldrich, T1426)

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPA)

• Assay Buffer: 50 mM Tris-HCl, 20 mM CaCl2, pH 8.2

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 410 nm

2. Stock Solution Preparation:

• Leupeptin (10 mM): Dissolve 4.94 mg of leupeptin hemisulfate monohydrate (MW = 493.6 g/mol ) in 1 mL of deionized water. Store at -20°C in aliquots; stable for about one month.[4] A typical working concentration range is 10-100 µM.

• Trypsin (1 mg/mL): Dissolve 1 mg of trypsin in 1 mL of 1 mM HCl. Store at -20°C.

• L-BAPA (10 mM): Dissolve 4.35 mg of L-BAPA in 1 mL of DMSO.

3. Experimental Workflow:

Caption: Experimental workflow for determining the IC50 of leupeptin.

4. Step-by-Step Procedure (96-well plate format, 200 µL final volume):

• Prepare Leupeptin Dilutions: Perform a serial dilution of your 10 mM leupeptin stock in Assay Buffer to create a range of concentrations. A 10-point, 3-fold dilution series starting from 100 µM (10X final concentration) is a good starting point.

• Plate Setup:

  • Add 160 µL of Assay Buffer to each well.

  • Add 20 µL of each leupeptin dilution to the appropriate wells in triplicate.

  • Trustworthiness Check: Include controls:

    • No-Inhibitor Control (100% Activity): 20 µL of Assay Buffer instead of leupeptin.

    • No-Enzyme Control (Blank): 20 µL of Assay Buffer, and add buffer instead of enzyme in the next step.

• Add Enzyme: Prepare a working solution of trypsin in Assay Buffer. Add 10 µL of the working trypsin solution to each well (except the No-Enzyme blanks). The final concentration should be in the low nM range, chosen to give a linear reaction rate for at least 10 minutes.

• Pre-incubation: Gently mix the plate and incubate at room temperature for 15 minutes.

• Initiate Reaction: Add 10 µL of 10 mM L-BAPA to all wells to start the reaction (final concentration 0.5 mM).

• Measure: Immediately place the plate in the reader and measure the change in absorbance at 410 nm over time (e.g., every 30 seconds for 10-15 minutes).

5. Data Analysis:

• For each well, calculate the initial reaction velocity (V₀) by determining the slope of the linear portion of the absorbance vs. time plot.

• Subtract the average velocity of the No-Enzyme blank from all other wells.

• Calculate the percent inhibition for each leupeptin concentration: % Inhibition = (1 - (V₀_inhibitor / V₀_no_inhibitor)) * 100.

• Plot % Inhibition versus the logarithm of the leupeptin concentration.

• Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope) to determine the IC50 value.

Conclusion

Leupeptin hemisulfate monohydrate serves as a paradigm for peptide-based protease inhibitors. Its efficacy against both serine and cysteine proteases is rooted in a well-defined mechanism: the reversible covalent modification of the catalytic nucleophile by its C-terminal aldehyde group. This interaction forms a stabilized tetrahedral intermediate—a hemiacetal with serine proteases and a hemithioacetal with cysteine proteases. Understanding this core mechanism, combined with robust kinetic analysis and standardized protocols, empowers researchers to effectively utilize leupeptin as a precise tool for dissecting complex biological pathways, protecting protein integrity during purification, and as a scaffold for the design of next-generation therapeutic agents.

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• Madsen, K. M., et al. (2020). Inhibition properties of free and conjugated leupeptin analogues. The FEBS Journal, 288(7), 2336-2351. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Leupeptin Hemisulfate Precipitation

Overview

Leupeptin hemisulfate monohydrate (Ac-Leu-Leu-Arg-CHO • ½ H₂SO₄) is a potent, reversible competitive inhibitor of serine and cysteine proteases, including trypsin, plasmin, calpain, and cathepsin B[1][2]. Despite its broad utility in protein extraction workflows, researchers frequently encounter precipitation issues when formulating stock solutions or integrating it into lysis buffers. This guide explores the physicochemical causality behind these failures—ranging from solvent hygroscopy to aldehyde reactivity—and provides self-validating protocols to ensure stable, active protease inhibition.

Diagnostic Workflow

Diagnostic workflow identifying the mechanistic root causes of Leupeptin precipitation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 10 mM Leupeptin stock solution in DMSO is cloudy. What is the mechanistic cause?

Causality: Leupeptin hemisulfate is highly hygroscopic. While it is highly soluble in pure dimethyl sulfoxide (DMSO) (up to 95 mg/mL)[3], DMSO itself rapidly absorbs atmospheric moisture. When moisture contaminates the DMSO, the localized change in solvent polarity drastically reduces the peptide's solubility, causing micro-precipitation[3]. Resolution: Always use fresh, anhydrous DMSO to reconstitute the lyophilized powder[3]. If precipitation has already occurred, gently warming the solution may aid dissolution, but the stock should be discarded if the precipitate persists to ensure accurate working concentrations.

Q2: I added my aqueous Leupeptin stock directly to my Tris-based lysis buffer, and a white precipitate formed over time. Why?

Causality: The chemical structure of Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal) features a highly reactive terminal aldehyde group[2]. In the presence of primary amines—such as those in Tris-HCl buffers—this aldehyde can undergo Schiff base formation over time. Additionally, in aqueous solutions, Leupeptin forms tautomeric isomers, and the active L-arginal moiety can spontaneously racemize into an inactive D-arginal form[2]. This degradation alters the peptide's solubility profile, leading to aggregation and precipitation. Resolution: Never store lysis buffers with Leupeptin pre-added. Leupeptin must be added to the lysis buffer immediately before use (just-in-time addition) to prevent amine cross-reactivity and maintain its functional half-life, which is only a few hours at working concentrations (10-100 µM)[2].

Q3: My aliquots have insoluble flakes after thawing from -20°C. Can I just vortex and use them?

Causality: Repeated freeze-thaw cycles subject the peptide to localized concentration gradients (the freeze-concentration effect), which induces irreversible peptide aggregation and loss of potency[4]. Aqueous stock solutions are only stable for up to 1 month at -20°C, while DMSO solutions can last up to 3 months[1]. Resolution: Do not use aliquots with visible flakes, as the effective concentration of the inhibitor is now unknown. To prevent this, aliquot the stock solution into single-use volumes immediately upon reconstitution and strictly avoid multiple freeze-thaw cycles[1][4].

Quantitative Data: Solubility and Stability Profiles

To prevent precipitation, adhere to the validated solubility limits and stability windows summarized below:

Solvent / Condition	Maximum Solubility	Stability / Shelf Life	Mechanistic Notes
Water (Aqueous)	50 mg/mL - 95 mg/mL[3]	1 week at 4°C; 1 month at -20°C	Prone to tautomerization and racemization[2].
DMSO (Anhydrous)	15 mg/mL[5] - 95 mg/mL[3]	3 months at -20°C[1]	Moisture contamination severely reduces solubility[3].
Ethanol	30 mg/mL[6] - 95 mg/mL[3]	Up to 3 months at -20°C[7]	Must be tightly sealed to prevent evaporation.
Working Lysis Buffer	10 - 100 µM (Working Conc.)	A few hours on ice[2]	Aldehyde group may react with primary amines or act as a reducing agent[2].

Self-Validating Protocol: Preparation and Integration of Leupeptin

This standard operating procedure (SOP) ensures a self-validating workflow, where each step includes a visual or procedural check to guarantee the integrity of the protease inhibitor.

Phase 1: Stock Solution Preparation (10 mM)

• Equilibration: Remove the lyophilized Leupeptin hemisulfate vial from -20°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture, which will degrade the hygroscopic powder.

• Reconstitution: For a 10 mM stock, inject 1.05 mL of fresh, anhydrous DMSO directly into a vial containing 5 mg of Leupeptin powder[1].

• Validation Check: Gently swirl the vial (do not vortex vigorously). The solution must be completely clear. If it is cloudy, the DMSO is moisture-contaminated and the solubility has been compromised[3].

• Aliquoting: Immediately dispense the solution into single-use aliquots (e.g., 10-50 µL) in sterile, low-protein-binding microcentrifuge tubes. Store at -20°C[1].

Phase 2: Just-in-Time Lysis Buffer Integration

• Thawing: Thaw a single aliquot of Leupeptin on ice just before cell lysis.

• Buffer Preparation: Prepare your base lysis buffer (e.g., RIPA or NP-40 buffer) and chill it on ice.

• Integration: Add the Leupeptin stock to the lysis buffer to achieve a final working concentration of 10-100 µM[2].

• Validation Check: The buffer should remain optically clear. Use the supplemented lysis buffer within 2 hours. Discard any unused buffer containing Leupeptin, as the active L-arginal moiety will racemize and lose efficacy over time[2].

References

• Leupeptin Hemisulfate - LKT Labs. LKT Laboratories. 6

• Leupeptin - Sigma-Aldrich. Sigma-Aldrich. 4

• Leupeptin Hemisulfate | Protease Inhibitor | CAS 103476-89-7. Selleck Chemicals. 3

• Leupeptin Hemisulfate #73618. Cell Signaling Technology. 8

• Leupeptin, Hemisulfate, Microbial. Sigma-Aldrich.

• Leupeptin Hemisulfate (#73618) Datasheet. Cell Signaling Technology. 1

• Leupeptin Hemisulfate. UBPBio. 5

• Leupeptin hemisulfate, Trypsin-like and cysteine protease inhibitor. Tribioscience.7

• Leupeptin - Sigma-Aldrich (Product Information). Sigma-Aldrich. 2

Sources

• 1. Leupeptin Hemisulfate (#73618) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. selleckchem.com [selleckchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ubpbio.com [ubpbio.com]
• 6. lktlabs.com [lktlabs.com]
• 7. tribioscience.com [tribioscience.com]
• 8. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]

Reference Data & Comparative Studies

Pepstatin A and leupeptin hemisulfate monohydrate combination efficacy

Precision Protein Preservation: Efficacy of Pepstatin A and Leupeptin Hemisulfate Monohydrate vs. Broad-Spectrum Cocktails

Introduction

When engineering a cell lysis workflow, the sudden disruption of cellular compartments unleashes a chaotic mixture of endogenous proteases. Lysosomal aspartic proteases (e.g., Cathepsin D) and cytosolic serine/cysteine proteases (e.g., calpains) immediately threaten the structural integrity of the target proteome[1]. While commercial broad-spectrum protease inhibitor cocktails are ubiquitous, they often introduce unintended variables—such as the covalent modification of target proteins by irreversible inhibitors or metal chelation by EDTA[2][3]. For researchers requiring high-fidelity protein extraction, the targeted combination of Pepstatin A and Leupeptin hemisulfate monohydrate offers a highly effective, reversible, and non-interfering alternative.

Mechanistic Causality: Why This Specific Combination?

The synergistic efficacy of combining Pepstatin A and Leupeptin lies in their complementary inhibition profiles and structural mechanisms.

• Pepstatin A : A hexapeptide containing the unusual amino acid statine, which acts as a transition-state analog specifically for aspartic proteases. It is extraordinarily potent, binding human Cathepsin D with a Ki​ of 0.01 nM[4].

• Leupeptin Hemisulfate Monohydrate : A competitive transition-state inhibitor targeting serine and cysteine proteases (e.g., trypsin, plasmin, and papain)[1]. The hemisulfate monohydrate salt form is specifically chosen for its exceptional aqueous solubility and crystalline stability compared to the free base, ensuring reproducible inhibition kinetics over long-term storage.

The Causality of Degradation: When cells are lysed, lysosomal rupture releases acidic proteases into the neutral lysis buffer. While their activity is reduced at pH 7.4, they remain active enough to clip sensitive proteins. Simultaneously, calcium influx activates calcium-dependent calpains (cysteine proteases). Leupeptin neutralizes the calpains and serine proteases, while Pepstatin A acts as a safeguard against the lysosomal aspartic proteases. Because both are reversible, competitive inhibitors, they do not covalently modify the target proteins—a critical advantage over irreversible inhibitors like PMSF or AEBSF.

Pathway of protease release during cell lysis and targeted inhibition by Pepstatin A and Leupeptin.

Comparative Efficacy: Targeted Combination vs. Alternatives

Commercial cocktails (e.g., Halt™) typically contain 5-7 inhibitors, including AEBSF, aprotinin, bestatin, E-64, leupeptin, and pepstatin A[3]. While comprehensive, these formulations can negatively impact downstream assays. For instance, the inclusion of broad-spectrum cocktails has been shown to artificially decrease protein quantification in ELISA assays and interfere with enzymatic activity[5]. Furthermore, AEBSF can covalently modify primary amines on target proteins, altering their molecular weight and isoelectric point.

Table 1: Quantitative Comparison of Protease Inhibitor Strategies

Inhibitor / Strategy	Target Protease Class	Working Concentration	Reversibility	Downstream Assay Interference
Pepstatin A	Aspartic Proteases	1 - 20 µM[1]	Reversible	Minimal (Requires low DMSO/MeOH)
Leupeptin Hemisulfate	Serine & Cysteine	10 - 100 µM[1]	Reversible	Minimal (Highly water-soluble)
PMSF	Serine Proteases	1 mM	Irreversible	High toxicity; extremely short half-life in water
EDTA	Metalloproteases	1 - 5 mM	Reversible	High (Strips IMAC columns, inhibits metalloenzymes)
Commercial Cocktails	Broad Spectrum	1X (from 100X stock)[3]	Mixed	Moderate/High (Can alter ELISA readouts)[5]

Self-Validating Experimental Protocol

To ensure trustworthiness, a protein extraction protocol must be self-validating. The following methodology incorporates a built-in control to empirically verify the efficacy of the Pepstatin A and Leupeptin combination during mammalian cell lysis.

Materials & Reagents:

• Lysis Buffer : 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% Triton X-100.

• Leupeptin Hemisulfate Monohydrate Stock : 10 mM in ultra-pure H2​O .

• Pepstatin A Stock : 1 mM in Methanol or DMSO.

Step-by-Step Workflow:

• Buffer Preparation : Aliquot the required volume of Lysis Buffer. To the "Inhibited" aliquot, add Leupeptin to a final concentration of 10 µM and Pepstatin A to 1 µM[1]. Leave a second aliquot "Uninhibited" as a negative control.

• Cell Harvesting : Wash cultured mammalian cells twice with ice-cold PBS to remove serum proteins (which contain exogenous proteases).

• Mechanical Lysis : Add 1 mL of ice-cold Lysis Buffer per 107 cells. Incubate on ice for 20 minutes to facilitate membrane solubilization[6]. Causality: Maintaining the lysate at 4°C slows down enzymatic kinetics, providing a secondary physical layer of protection while the competitive inhibitors bind their targets.

• Clarification : Centrifuge the lysates at 12,000 x g for 15 minutes at 4°C to pellet insoluble debris and unlysed nuclei[6].

• Validation (The Self-Validating Step) : Immediately subject both the "Inhibited" and "Uninhibited" lysates to SDS-PAGE, followed by Western blotting for a known highly sensitive endogenous protein (e.g., PARP or spectrin).

  • Expected Outcome: The "Inhibited" lane will show a single, crisp high-molecular-weight band. The "Uninhibited" lane will display lower-molecular-weight cleavage products, validating that the Pepstatin/Leupeptin combination successfully neutralized the specific proteolytic threats in your sample matrix without the need for a complex cocktail.

Step-by-step self-validating workflow for protein extraction using the dual-inhibitor strategy.

Conclusion

For applications demanding pristine protein structural integrity—such as X-ray crystallography, cryo-EM, or precise quantification—the targeted use of Pepstatin A and Leupeptin hemisulfate monohydrate offers superior control over commercial cocktails. By avoiding irreversible covalent modifiers and chelators, researchers preserve the native state of the proteome while maintaining high efficacy against the primary vectors of degradation.

Sources

• 1. Protease and Phosphatase Inhibitors in Protein Preparation - Creative Proteomics [creative-proteomics.com]
• 2. carlroth.com [carlroth.com]
• 3. Protease Inhibitors [labome.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Effect of sonication and protease inhibitors on Elisa quantification of selected proteins in bovine udder tissue homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]